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Compound of Interest

Compound Name: Colistin B Sulfate Salt

CAS No.: 1338055-88-1

Cat. No.: B13443851

Get Quote

Topic: Troubleshooting skip wells and inconsistent growth in Colistin B Sulfate Broth

Microdilution (BMD) assays. Audience: Researchers, Clinical Microbiologists, and Assay

Developers. Content Type: Technical Support Guide & FAQs.

Introduction: The Polymyxin Paradox
Welcome to the Technical Support Center. If you are experiencing "skip wells"—discontinuous

growth patterns where bacteria grow at high concentrations, fail to grow at intermediate levels,

and grow again at low levels—you are encountering the unique physicochemical challenges of

Colistin (Polymyxin E).[1]

Colistin is a cationic, amphiphilic polypeptide. While this structure allows it to disrupt the Gram-

negative outer membrane, it also causes it to adhere avidly to laboratory plastics and interact

unpredictably with media cations. This guide synthesizes current CLSI (Clinical & Laboratory

Standards Institute) and EUCAST standards to help you distinguish between technical artifacts

and biological resistance.

Part 1: Diagnostic Workflow (Visualized)
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Before adjusting your protocol, use this decision logic to categorize your skip well issue.

ISSUE: Skip Well Observed
(e.g., Growth at 0.5 & 2.0 µg/mL; No growth at 1.0 µg/mL)

Step 1: Purity Check
Subculture 'skipped' well and growth wells

Mixed Culture found?

Contamination
Restart assay with fresh isolate

Yes

Pure Culture

No

Step 2: Analyze Pattern

Single Skip? Multiple Skips?

CLSI Guidance:
Read MIC at highest concentration

showing no growth

Invalid Test
Proceed to Step 3

Step 3: Plasticware Audit
Are you using treated polystyrene?

Yes (Tissue Culture Treated) No (Standard Plastic)

Adsorption Artifact
Switch to untreated polystyrene

or polypropylene

Suspect Heteroresistance
(Common in Enterobacterales)

Click to download full resolution via product page
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Figure 1:Diagnostic logic for evaluating discontinuous growth in Colistin MIC plates. Single

skips may be readable; multiple skips usually indicate adsorption errors or heteroresistance.

Part 2: Technical FAQs & Troubleshooting
Q1: Why does Colistin "disappear" from my wells (The
Physics of Adsorption)?
The Issue: You prepared a 4 µg/mL well, but the effective concentration is likely much lower,

allowing bacterial growth. The Mechanism: Colistin is a polycation (positively charged).

Standard polystyrene microtiter plates often have a net negative surface charge (especially if

"Tissue Culture Treated" to aid eukaryotic cell adhesion). Colistin binds to the plastic walls

rather than the bacteria.

Troubleshooting Protocol:

Verify Plasticware: Ensure you are using untreated polystyrene or polypropylene plates.

Never use tissue-culture treated plates.

The Surfactant Debate:

Historical Context: Older protocols suggested adding Polysorbate-80 (P-80) to prevent

adsorption.[2]

Current Standard:Do NOT use P-80. Both CLSI and EUCAST advise against it because P-

80 has a synergistic antibacterial effect with Colistin, leading to artificially low MICs (false

susceptibility).[2] You must accept some adsorption loss as part of the standardized

method reference ranges.

Q2: Is it a skip well or Heteroresistance?
The Issue: Growth appears at 4 µg/mL, no growth at 2 µg/mL, and growth at 0.5 µg/mL. The

Biology: Colistin heteroresistance is prevalent in Acinetobacter baumannii, Klebsiella

pneumoniae, and Enterobacter spp. A subpopulation of resistant clones may survive in the

higher concentration wells while the main population dies off.

Validation Step:
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Aspirate fluid from the "skip" well (the well with growth at the higher concentration).

Streak onto non-selective agar.

If the colony morphology is consistent with your parent strain (pure culture), it is likely

heteroresistance.

Reporting: If heteroresistance is confirmed, the isolate should be considered Resistant,

regardless of the "clear" wells at lower concentrations.

Q3: I used Colistimethate Sodium (CMS) because it
dissolves better. Is this a problem?
The Issue: Massive shift in MIC values (usually much higher MICs). The Chemistry:STOP

immediately.

CMS is a Prodrug: It is inactive in vitro.[2][3] It requires hydrolysis in vivo to become active

Colistin.

The Error: In a rapid 16-24h MIC test, CMS does not fully hydrolyze. You are measuring the

MIC of an inactive compound.

Correction: You must use Colistin Sulfate powder.[4] Correct for potency (activity) during

weighing, as the salt fraction varies by batch.

Q4: How do Cations ( ) affect my results?
The Issue: Inconsistent MICs between different batches of Mueller-Hinton Broth (MHB). The

Mechanism: Colistin kills bacteria by displacing

and

from the phosphate groups of Lipopolysaccharide (LPS).[5][6]

Excess Cations: If your media has high

, these ions outcompete Colistin for LPS binding sites

False Resistance (High MIC).
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Low Cations: If media is cation-deficient

False Susceptibility (Low MIC).

Requirement: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) strictly within ISO/CLSI

limits:

Calcium: 20–25 mg/L

Magnesium: 10–12.5 mg/L

Part 3: The "Clean" Protocol (Self-Validating
System)
To minimize skip wells, adhere to this strict Broth Microdilution (BMD) workflow. Note: Gradient

strips and Disk Diffusion are invalid for Colistin due to poor agar diffusion.[1][2][3]

Materials Checklist
Component Specification Reason

Active Pharmaceutical

Ingredient
Colistin Sulfate (NOT CMS)

Only the sulfate form is active

in vitro.[2]

Media
CAMHB (ISO 20776-1

compliant)

Prevents cation competition

errors.

Plates
Untreated Polystyrene (U-

bottom)

Minimizes drug adsorption to

plastic.

Seals Breathable adhesive seals

Prevents

evaporation/concentration

changes.

Step-by-Step Methodology
1. Stock Preparation (The Potency Correction) Do not assume 1 mg powder = 1 mg active

drug. Colistin sulfate potency is usually labeled in Units/mg or µg/mg.

Dissolve Colistin Sulfate in sterile distilled water (not PBS, as salts may precipitate).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5780530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5620769/
https://www.pagepressjournals.org/mm/article/view/12388/12045
https://pmc.ncbi.nlm.nih.gov/articles/PMC5620769/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13443851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a stock solution (e.g., 1280 µg/mL). Do not store dilute working solutions; adsorption

occurs rapidly.

2. Plate Preparation

Dispense 50 µL of CAMHB into columns 1–12 of a 96-well plate.

Perform 2-fold serial dilutions of Colistin.[4]

Critical: Use the plates immediately. Do not pre-fill and store plates for weeks unless frozen

at -70°C, as plastic binding increases over time.

3. Inoculum Standardization

Prepare a direct colony suspension in saline to 0.5 McFarland.

Dilute this suspension 1:100 in CAMHB.

Add 50 µL of this diluted inoculum to the wells.

Final Inoculum Density:

CFU/mL.

Final Drug Concentration: Halved (due to 1:1 dilution with inoculum).

4. Incubation & Reading

Incubate at 35 ± 2°C for 16–20 hours in ambient air.

Reading: View the bottom of the well using a mirrored stand.

Button of growth: Resistant/Growth.

Clear: Susceptible/No Growth.[1][3]

Skip Well: If a single skip occurs, read the MIC at the highest concentration showing no

growth (e.g., if growth at 0.25, no growth at 0.5, growth at 1.0, no growth at 2.0
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MIC is 2.0). If multiple skips occur, invalidate the test.

Part 4: Mechanism of Failure (Visualized)
Understanding why the assay fails is crucial for troubleshooting.

Colistin Sulfate
(Cationic +)

Electrostatic
Adsorption

Binds to

Polystyrene Plate
(Anionic -)

Attracts
Bacteria (LPS)
(Anionic Target)

Skip Well / 
False Resistance

Growth in High Conc.Reduced Free Drug
Concentration

Insufficient Killing

Click to download full resolution via product page

Figure 2:The "Tug-of-War": Colistin is competitively bound by anionic plastic surfaces, reducing

the effective concentration available to kill bacteria, leading to skip wells.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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